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Compound of Interest

Compound Name:
4-Bromo-5-fluoro-2-

nitrobenzaldehyde

CAS No.: 213382-40-2

Cat. No.: B3034731

Get Quote

In the fast-paced environment of drug development and medicinal chemistry, 4-Bromo-5-
fluoro-2-nitrobenzaldehyde (CAS: 213382-40-2) serves as a critical building block.

Frequently utilized in the reductive cyclization synthesis of complex heterocycles like indazoles

and quinazolines[1][2], this highly functionalized aromatic compound accelerates the discovery

of novel therapeutics.

However, its complex molecular architecture—combining an electrophilic aldehyde, a strongly

electron-withdrawing nitro group, and multiple halogens—demands rigorous safety and

disposal protocols. This guide synthesizes field-proven insights with mechanistic toxicology to

provide researchers with a self-validating operational and disposal framework.

Hazard Profile & Mechanistic Toxicology
To handle chemicals safely, one must understand the causality behind their reactivity. 4-
Bromo-5-fluoro-2-nitrobenzaldehyde is classified under GHS07 (Irritant)[3].
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Skin and Eye Irritation (H315, H319): The presence of the nitro group (-NO₂) ortho to the

aldehyde, combined with the inductive pull of the fluorine and bromine atoms, renders the

aldehyde carbon exceptionally electrophilic. Upon contact with biological tissues, it can

rapidly form Schiff bases with primary amines on skin proteins and mucous membranes,

leading to acute irritation[3].

Respiratory Irritation (H335): As a fine powder, inhalation of the dust causes immediate

mucosal irritation in the respiratory tract[3].

Environmental & Disposal Hazards: The carbon-halogen bonds (C-Br, C-F) mean this

compound cannot be disposed of in standard waste streams. Improper incineration will

release highly toxic and corrosive hydrogen bromide (HBr) and hydrogen fluoride (HF)

gases[4].

Quantitative Data Summary
Table 1: Chemical Identity & Hazard Profile

Property / Attribute Detail

Chemical Name 4-Bromo-5-fluoro-2-nitrobenzaldehyde

CAS Number 213382-40-2

Molecular Formula C₇H₃BrFNO₃

GHS Classification GHS07 (Irritant)

Hazard Statements H315 (Skin), H319 (Eye), H335 (Respiratory)

Precautionary Statements
P261 (Avoid breathing dust), P280 (Wear

protective gear)

Waste Classification Halogenated Organic Waste

Operational Safety & Handling Protocols
The following step-by-step methodology ensures safe handling while maintaining the chemical

integrity of the reagent.
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Protocol: Standard Handling & Weighing
Engineering Controls: Perform all operations inside a certified chemical fume hood with a

face velocity of 80–100 fpm. Causality: This prevents the inhalation of dust/fumes (P261) and

mitigates the risk of respiratory irritation[1][3].

PPE Selection: Don double nitrile gloves, a fastened lab coat, and chemical splash goggles.

Causality: Nitrile provides an excellent barrier against dry halogenated powders. If handling

the compound in polar aprotic solvents (e.g., DMF, DMSO), upgrade to heavier-duty laminate

gloves, as these solvents rapidly carry organic solutes through standard nitrile.

Static Mitigation: Use anti-static weighing boats and non-sparking spatulas. Causality:

Halogenated aromatic powders can accumulate static charge, leading to sudden

aerosolization during transfer.

Transfer & Sealing: Slowly transfer the required mass. Seal the primary container

immediately.

Validation Step: Inspect the exterior of the sealed container and the balance pan. If any

pale yellow/brown dust (characteristic of nitroaromatics) is visible, wipe it down

immediately with an ethanol-dampened tissue.

Spill Response & Decontamination Workflow
In the event of a spill, immediate and structured action is required to prevent exposure and

environmental contamination.
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Fig 1: Step-by-step spill response and disposal workflow for halogenated organics.

Proper Disposal Procedures
Because of the fluorine and bromine substituents, 4-Bromo-5-fluoro-2-nitrobenzaldehyde
must be segregated into halogenated waste streams[1]. Standard incineration facilities lack the
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alkaline scrubbers required to neutralize the hydrohalic acids generated during the combustion

of this compound.

Protocol A: Liquid Waste & Glassware Decontamination
Initial Rinse: In a fume hood, rinse the contaminated glassware with a suitable organic

solvent (e.g., acetone or ethanol)[1]. Causality: The compound is highly lipophilic; water will

not effectively solubilize the residue, leading to incomplete decontamination.

Collection: Collect all rinsate directly into a designated, clearly labeled High-Density

Polyethylene (HDPE) "Halogenated Organic Waste" container[1].

Secondary Wash: Wash the glassware with an alkaline laboratory detergent and warm water

to neutralize any remaining trace electrophilic residues.

Final Rinse & Validation: Rinse with deionized water.

Validation Step: Visually inspect the glassware against a white background. Ensure no

yellow/brown tint remains. The aqueous wash can proceed to standard aqueous waste,

provided the initial organic rinses were thorough.

Protocol B: Solid Waste Disposal
Collection: Collect all contaminated consumables (weighing boats, pipette tips, spilled

absorbents, and paper towels)[4].

Segregation: Place them in a designated solid hazardous waste bin lined with a compatible,

heavy-duty poly bag.

Labeling: Explicitly label the container as "Solid Halogenated Organic Waste - Contains 4-
Bromo-5-fluoro-2-nitrobenzaldehyde."

Professional Disposal: Arrange for pickup by a licensed professional waste disposal service

equipped to handle halogenated organics[1][4].

Table 2: Waste Segregation & Disposal Matrix

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/de/product/b572376
https://www.benchchem.com/de/product/b572376
https://enamine.enamine.net/pub/msds?code=EN300-6508464&&senderid=0&&lang=en
https://www.benchchem.com/product/b3034731/docs?utm_src=pdf-body#comprehensive-safety-and-disposal-guide-4-bromo-5-fluoro-2-nitrobenzaldehyde
https://www.benchchem.com/product/b3034731/docs?utm_src=pdf-body#comprehensive-safety-and-disposal-guide-4-bromo-5-fluoro-2-nitrobenzaldehyde
https://www.benchchem.com/de/product/b572376
https://enamine.enamine.net/pub/msds?code=EN300-6508464&&senderid=0&&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Collection Method Required Container
Ultimate Disposal
Route

Liquid Rinsates

Collect

acetone/ethanol

washes

Sealed HDPE Jug

Licensed Professional

Disposal (High-Temp

Incineration with

Scrubbers)

Solid Waste
Collect contaminated

PPE/paper

Poly-lined Hazardous

Bin

Licensed Professional

Disposal

Contaminated

Glassware

Triple-rinse with

organic solvent

N/A (Rinsate to Liquid

Waste)

Reusable after

validated cleaning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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